Cas no 29212-55-3 (1H-Pyrrol-2-ol)

1H-Pyrrol-2-ol structure
1H-Pyrrol-2-ol structure
Product Name:1H-Pyrrol-2-ol
CAS No:29212-55-3
MF:C4H5NO
MW:83.0886008739471
CID:1440630
PubChem ID:13795005
Update Time:2025-04-20

1H-Pyrrol-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrol-2-ol
    • AKOS006357934
    • DTXSID20549688
    • EN300-1835914
    • 29212-55-3
    • hydroxypyrrole
    • Inchi: 1S/C4H5NO/c6-4-2-1-3-5-4/h1-3,5-6H
    • InChI Key: WLODWTPNUWYZKN-UHFFFAOYSA-N
    • SMILES: OC1=CC=CN1

Computed Properties

  • Exact Mass: 83.03715
  • Monoisotopic Mass: 83.037113783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 46.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 36Ų

Experimental Properties

  • PSA: 36.02

1H-Pyrrol-2-ol Related Literature

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